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Compound of Interest

Compound Name: Wieland-gumlich aldehyde

Cat. No.: B1683588

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The Wieland-Gumlich aldehyde is a pivotal chemical intermediate derived from the oxidative
degradation of the complex alkaloid, strychnine. First synthesized by Walter Gumlich and
Kazuo Kaziro in Heinrich Wieland's laboratory, its formation was a critical step in the original
elucidation of strychnine's intricate structure.[1] Today, it remains a compound of significant
interest, serving as a key precursor in the total synthesis of strychnine and its analogs, as well
as in the industrial production of semi-synthetic muscle relaxants like alcuronium chloride.[1]

This guide provides a comprehensive overview of the Wieland-Gumlich aldehyde, focusing
on its formation from strychnine, its physical and spectroscopic properties, and detailed
experimental protocols for its preparation and subsequent conversion back to strychnine.

Physicochemical and Spectroscopic Data

The structural complexity of strychnine and the Wieland-Gumlich aldehyde is reflected in their
physical and spectroscopic data. The following tables summarize key quantitative information
for both compounds, facilitating comparison and characterization.

Table 1: Physicochemical Properties
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Property Strychnine Wieland-Gumlich Aldehyde
Molecular Formula C21H22N202 C19H22N202
Molar Mass 334.41 g/mol 310.39 g/mol

) ] Crystals from
Appearance White crystalline powder

acetone/methanol
Melting Point 270 °C (decomposes) 213-214 °C (decomposes)[2]
_ ] [a]p?2 -133.8° (c=0.52, MeOH)

Optical Rotation [a]D2° -104.3° (c=0.25, EtOH) 2]
CAS Number 57-24-9 466-85-3[2]

Table 2: 13C NMR Spectroscopic Data (Chemical Shifts &, ppm)
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Wieland-Gumlich Aldehyde

Carbon Atom Strychnine (CDCIs)
(CDCIs)
1 128.8 131.0
2 125.1 124.6
3 122.9 120.3
4 128.0 129.0
5 142.3 147.2
6 117.0 110.1
7 60.1 59.2
8 52.4 52.8
9 - -
10 170.0 96.7 (Hemiacetal)
11 66.8 42.8
12 77.9 137.9
13 42.4 43.1
14 49.9 50.5
15 31.8 325
16 48.3 48.9
17 43.1 70.1
18 - -
19 - -
20 50.1 122.5
21 26.6 60.5 (CH20H)
22 32.1 193.5 (Aldehyde)
23 42.1 -
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Note: NMR data is compiled from various sources and may vary slightly based on solvent and
experimental conditions. Strychnine data from ChemicalBook. Wieland-Gumlich aldehyde
data based on Wenkert et al., J. Org. Chem. 1978, 43, 1099.

The Degradation Pathway of Strychnine

The classical degradation of strychnine to the Wieland-Gumlich aldehyde involves a multi-
step sequence that cleaves the C10-C11 bond within the lactam ring of strychnine. This
transformation fundamentally alters the core structure, opening the seventh ring and
unmasking the indoline core.

The overall process can be visualized as a workflow:
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1683588#wieland-gumlich-aldehyde-degradation-of-
strychnine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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